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Compound of Interest

Compound Name: Beaucage reagent

Cat. No.: B1667858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The Beaucage reagent, chemically known as 3H-1,2-benzodithiol-3-one 1,1-dioxide, is a

highly efficient sulfurizing agent extensively utilized in the solid-phase synthesis of

oligonucleotides. Its primary application lies in the creation of phosphorothioate linkages, a

critical modification in the development of antisense therapeutic drugs and other modified

nucleic acids due to the enhanced nuclease resistance it imparts. While a valuable tool in

nucleic acid chemistry, the Beaucage reagent necessitates careful handling due to its specific

chemical properties and potential hazards. This guide provides an in-depth overview of the

safety and handling precautions required for its use in a laboratory setting.

Core Safety and Hazard Information
The Beaucage reagent is a white solid with a characteristic stench. All operations involving

this reagent should be conducted in a well-ventilated chemical fume hood.[1] Personal

protective equipment (PPE), including a lab coat, chemical-resistant gloves (such as

nitrile/butadiene rubber), and safety goggles, must be worn at all times to prevent skin and eye

contact.[2][3]

Hazard Identification:

Classification: While a comprehensive OSHA Hazard Communication Standard classification

is not readily available in all sources, it is prudent to handle it as a hazardous chemical.
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Primary Hazards: The primary hazards are associated with its potential for stench and the

general risks of handling fine chemical solids.[1]

Inhalation: Avoid inhaling dust.[1]

Skin and Eye Contact: Avoid contact with skin and eyes.[1][2]

Ingestion: Avoid ingestion.[1]

Physical and Chemical Properties
A summary of the key quantitative data for the Beaucage reagent is presented in the table

below for easy reference.

Property Value Source

CAS Number 66304-01-6 [1]

Molecular Formula C₇H₄O₃S₂ [4]

Molecular Weight 200.23 g/mol [4]

Appearance White Solid [1]

Odor Stench [1]

Melting Point 102 - 107 °C (215.6 - 224.6 °F) [1]

Flash Point Not available [1]

Solubility Soluble in acetonitrile [5][6]

Stability

Stable in acetonitrile solution in

a silanized amber bottle.[5][6]

Relatively poor stability in

solution once installed on a

DNA synthesizer.[5][6][7]

Experimental Protocols and Handling Procedures
Storage and Stability
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Proper storage is crucial to maintain the reagent's efficacy and ensure safety.

Long-term Storage: For long-term storage, the solid reagent should be kept in a tightly

closed container in a dry and well-ventilated place.[1] Refrigeration is recommended to

maintain product quality.[1] Stock solutions can be stored at -20°C for up to one year or at

-80°C for up to two years.[8]

Solution Stability: The Beaucage reagent is quite stable in acetonitrile solution when stored

in a silanized amber bottle.[5][6] However, it exhibits limited stability once the solution is

installed on a DNA synthesizer.[5][6][7] For this reason, it is often recommended to prepare

fresh solutions for synthesis.

Incompatible Materials
To prevent hazardous reactions, the Beaucage reagent should not be stored with or exposed

to:

Bases[1]

Strong oxidizing agents[1]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of the Beaucage
reagent, from receipt to disposal.
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Safe Handling Workflow Diagram
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Spill and Emergency Procedures
In the event of a spill or exposure, the following procedures should be followed:

Spill: For a solid spill, sweep up the material and place it into a suitable, closed container for

disposal.[1] Avoid generating dust.[1] Ensure adequate ventilation.

Skin Contact: In case of skin contact, immediately wash the affected area with soap and

water.

Eye Contact: If the reagent comes into contact with the eyes, flush with copious amounts of

water for at least 15 minutes and seek medical attention.

Inhalation: If dust is inhaled, move the individual to fresh air.

Fire: In case of a fire involving the Beaucage reagent, use appropriate extinguishing media

such as dry chemical, carbon dioxide, water spray, or foam.[2] Firefighters should wear self-

contained breathing apparatus and full protective gear.[1] Hazardous combustion products

include carbon monoxide, carbon dioxide, and sulfur oxides.[1]

Disposal of Waste
All waste containing the Beaucage reagent, including unused reagent, contaminated

materials, and reaction byproducts, must be treated as hazardous waste.[1]

Quenching Procedure for Excess Beaucage Reagent:

While a specific, validated quenching protocol for the Beaucage reagent is not widely

published, a general procedure for the deactivation of reactive thiolating agents can be

adapted. This should be performed in a chemical fume hood with appropriate PPE.

Dilution: Dilute the waste material containing the Beaucage reagent with a non-reactive

solvent like acetonitrile.

Neutralization: Slowly and cautiously add a solution of sodium hypochlorite (bleach) with

stirring. The bleach will oxidize the sulfur-containing compounds. The addition should be

done in small portions to control any potential exothermic reaction.
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Verification: After the addition is complete, stir the mixture for several hours to ensure

complete neutralization. The absence of the characteristic stench can be an indicator of

successful quenching, but analytical verification is recommended if possible.

Final Disposal: The neutralized mixture should be disposed of as hazardous waste in

accordance with local, regional, and national regulations.[1] Do not empty into drains.[1]

Decontamination of Glassware:

All glassware that has been in contact with the Beaucage reagent should be decontaminated

before being removed from the fume hood. This can be achieved by rinsing with a bleach

solution, followed by a thorough washing with soap and water.

Conclusion
The Beaucage reagent is an indispensable tool in the synthesis of modified oligonucleotides.

By adhering to the stringent safety and handling precautions outlined in this guide, researchers

can safely harness its capabilities while minimizing risks to themselves and the environment. A

thorough understanding of its properties, potential hazards, and proper disposal methods is

paramount for its responsible use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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